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Compound of Interest

Compound Name: Pentadecanenitrile

Cat. No.: B103695

Essential Safety and Handling Guide for
Pentadecanenitrile

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Pentadecanenitrile. Adherence to these procedures is essential for the safety of all laboratory
personnel.

Personal Protective Equipment (PPE)

When handling Pentadecanenitrile, the following personal protective equipment is mandatory
to prevent exposure. Nitrile gloves are recommended due to their resistance to chemicals,
punctures, and tears, making them a reliable choice for hand protection in various industries.[1]
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PPE Category Item Specification
. _ Government-approved
Eye/Face Protection Safety Goggles/Face Shield ]
eye/face protection.[6]
Compatible chemical-resistant
Skin Protection Chemical-Resistant Gloves gloves (Nitrile is superior for

acids and bases).[2][6]

Lab coat or other protective
Protective Clothing clothing to prevent skin

exposure.[6]

. . i Government-approved
Respiratory Protection Respirator i
respirator.[6]

Handling and Storage

Proper handling and storage are crucial to minimize risks.
e Handling:

o Perform all work in a well-ventilated area, preferably within a closed system or under local
exhaust ventilation.[6]

o

Avoid breathing vapors, mist, or gas.[6]

o

Prevent contact with eyes, skin, and clothing.[6]

[¢]

Wash hands and face thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where Pentadecanenitrile is handled.[7]

[¢]

e Storage:
o Keep the container tightly closed and upright.[6]

o Store in a dry and well-ventilated place.[6]
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o Avoid overheating.[6]

Disposal Plan

Dispose of Pentadecanenitrile and contaminated materials through a licensed professional

waste disposal service.[6]

¢ Method: Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.[6]

o Regulations: Observe all federal, state, and local environmental regulations.[6]

» Contaminated Packaging: Dispose of as unused product.[6]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately and seek medical

attention.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention

immediately.[6]

Skin Contact

Flush skin with copious amounts of water for at
least 15 minutes. Remove contaminated

clothing and shoes. Call a physician.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes,
assuring adequate flushing by separating the

eyelids with fingers. Call a physician.[6]

Ingestion

If swallowed, wash out the mouth with water
provided the person is conscious. Call a

physician.[6]
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Quantitative Data Summary

The following table summarizes key quantitative data for Pentadecanenitrile.

Property Value

Molecular Formula C15H29NI6][8][9][10]
Molecular Weight 223.40 g/mol [10][11][12]
Melting Point 20-23 °C (lit.)[8]

Boiling Point 322 °C (lit.)[8]

Density 0.825 g/mL at 25 °C (lit.)[8]
Flash Point 22 °C[8]

Visual Workflow and Relationship Diagrams

The following diagrams illustrate the standard operating procedure for handling
Pentadecanenitrile and the emergency response protocol.
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Safe Handling Workflow for Pentadecanenitrile
Preparation

Assess Risks
(Review SDS)

Gather Required PPE
(Gloves, Goggles, etc.)

Prepare Ventilated Work Area
(Fume Hood)

Handle Pentadecanenitrile

(Avoid contact and inhalation)

Thoroughly Wash Hands
and Clean Work Surface

Segregate Contaminated Waste

Dispose through a
Licensed Professional Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pentadecanenitrile.
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Emergency Response for Pentadecanenitrile Exposure

Exposure Event

Immediate Actions

Remove individual
from the source of exposure

Administer appropriate first aid
(See Emergency Procedures Table)

After initial first aid
up

Seek professional
medical attention

Report the incident to
the appropriate personnel

Decontaminate the affected area
using appropriate procedures

Click to download full resolution via product page

Caption: Emergency response protocol for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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